Cas no 1247566-20-6 (1-2-bromo-1-(3-methoxypropoxy)ethyl-3-chlorobenzene)

• Product Name: 1-2-bromo-1-(3-methoxypropoxy)ethyl-3-chlorobenzene
• CAS No: 1247566-20-6
• MF: C₁₂H₁₆BrClO₂
• MW: 307.611242294312
• CID: 5851624
• PubChem ID: 62112548
• Update Time: 2025-09-23

1-2-bromo-1-(3-methoxypropoxy)ethyl-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[2-bromo-1-(3-methoxypropoxy)ethyl]-3-chloro-
• 1-(2-Bromo-1-(3-methoxypropoxy)ethyl)-3-chlorobenzene
• 1-2-bromo-1-(3-methoxypropoxy)ethyl-3-chlorobenzene
• 1247566-20-6
• 1-[2-bromo-1-(3-methoxypropoxy)ethyl]-3-chlorobenzene
• AKOS011392353
• EN300-1133241
• CS-0299783

• Inchi： 1S/C12H16BrClO2/c1-15-6-3-7-16-12(9-13)10-4-2-5-11(14)8-10/h2,4-5,8,12H,3,6-7,9H2,1H3
• InChI Key： WJTHSKFZXVETHE-UHFFFAOYSA-N
• SMILES： C1(C(OCCCOC)CBr)=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 306.00222g/mol
• Monoisotopic Mass: 306.00222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Boiling Point: 340.8±37.0 °C(Predicted)

Additional information on 1-2-bromo-1-(3-methoxypropoxy)ethyl-3-chlorobenzene

Comprehensive Analysis of 1-2-bromo-1-(3-methoxypropoxy)ethyl-3-chlorobenzene (CAS No. 1247566-20-6)

In the realm of organic chemistry, 1-2-bromo-1-(3-methoxypropoxy)ethyl-3-chlorobenzene (CAS No. 1247566-20-6) stands out as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its bromo and chloro substituents, along with a methoxypropoxy side chain, has garnered attention in pharmaceutical and material science research. Its molecular formula and intricate bonding patterns make it a subject of study for researchers exploring synthetic pathways and functional group interactions.

One of the most frequently searched questions in the context of this compound revolves around its synthesis methods. Researchers often inquire about the optimal conditions for producing 1-2-bromo-1-(3-methoxypropoxy)ethyl-3-chlorobenzene with high yield and purity. Recent advancements in catalytic processes and green chemistry have provided new avenues for its synthesis, reducing environmental impact while maintaining efficiency. Additionally, the compound's solubility and stability under various conditions are critical parameters for its application in drug formulation and industrial processes.

The pharmacological potential of 1-2-bromo-1-(3-methoxypropoxy)ethyl-3-chlorobenzene is another hot topic among users. While not yet widely commercialized, preliminary studies suggest its relevance in the development of bioactive molecules. Its structural features, such as the halogenated aromatic ring, are often associated with antimicrobial and anti-inflammatory properties. This has led to increased interest in its potential role in drug discovery and medicinal chemistry, particularly in the era of antibiotic resistance and personalized medicine.

From an industrial perspective, the compound's material science applications are equally noteworthy. Its incorporation into polymeric matrices and nanomaterials has been explored for enhancing mechanical and thermal properties. Users searching for advanced materials or functional additives often encounter this compound in discussions about next-generation coatings and adhesives. The methoxypropoxy group, in particular, contributes to improved compatibility with various substrates, making it a versatile candidate for industrial formulations.

Environmental and safety considerations are also paramount when discussing CAS No. 1247566-20-6. Researchers and manufacturers prioritize understanding its biodegradability and ecotoxicological profile. With growing emphasis on sustainable chemistry, the compound's lifecycle and disposal methods are critical factors in its adoption. Regulatory compliance and risk assessment protocols ensure its safe handling and application across industries.

In conclusion, 1-2-bromo-1-(3-methoxypropoxy)ethyl-3-chlorobenzene (CAS No. 1247566-20-6) represents a multifaceted compound with promising applications in pharmaceuticals, materials science, and beyond. Its structural complexity and functional diversity continue to inspire innovation, addressing contemporary challenges in healthcare and technology. As research progresses, this compound is poised to play a pivotal role in shaping the future of chemical innovation.